Cas no 1903826-34-5 ([cis-3-fluorocyclopentyl]methanol)

• Product Name: [cis-3-fluorocyclopentyl]methanol
• CAS No: 1903826-34-5
• MF: C₆H₁₁FO
• MW: 118.149345636368
• CID: 4631402
• PubChem ID: 88986960
• Update Time: 2025-05-26

[cis-3-fluorocyclopentyl]methanol Chemical and Physical Properties

Names and Identifiers

• [cis-3-fluorocyclopentyl]methanol
• CS-0055814
• 1903826-34-5
• SCHEMBL12954877
• AT22253
• [(1R,3S)-3-fluorocyclopentyl]methanol
• CIS-(3-FLUOROCYCLOPENTYL)METHANOL

• Inchi： 1S/C6H11FO/c7-6-2-1-5(3-6)4-8/h5-6,8H,1-4H2/t5-,6+/m1/s1
• InChI Key： CYSCIWOGJGUWHI-RITPCOANSA-N
• SMILES： F[C@H]1CC[C@@H](CO)C1

Computed Properties

• Exact Mass: 118.079393132g/mol
• Monoisotopic Mass: 118.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.2Ų

Additional information on [cis-3-fluorocyclopentyl]methanol

Cis-3-Fluorocyclopentyl Methanol (CAS No. 1903826-34-5): A Comprehensive Overview

Cis-3-fluorocyclopentyl methanol, also known by its CAS number 1903826-34-5, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclopentane ring structure, which is substituted with a fluorine atom at the 3-position and a hydroxymethyl group at the 1-position. The cis configuration of the substituents on the cyclopentane ring imparts distinct physical and chemical properties to the molecule, making it a valuable compound for various applications.

The synthesis of cis-3-fluorocyclopentyl methanol involves a series of carefully designed reactions, often utilizing advanced catalytic systems and stereo-selective methodologies. Recent studies have highlighted the importance of controlling the stereochemistry during synthesis to ensure the desired cis configuration. For instance, researchers have employed asymmetric catalysis techniques, such as those involving palladium catalysts, to achieve high enantiomeric excess in the product. These advancements have not only improved the yield of the compound but also opened new avenues for its application in drug discovery and material synthesis.

In terms of physical properties, cis-3-fluorocyclopentyl methanol exhibits a melting point of approximately -50°C and a boiling point around 150°C under standard conditions. The presence of the fluorine atom introduces a degree of electron-withdrawing character to the molecule, which influences its reactivity in various chemical reactions. For example, fluorinated compounds are often utilized in pharmaceuticals due to their enhanced bioavailability and stability. Recent research has demonstrated that this compound can serve as an intermediate in the synthesis of complex fluorinated molecules, which are critical components in modern drug design.

The chemical reactivity of cis-3-fluorocyclopentyl methanol is another area that has been extensively studied. The hydroxymethyl group (-CH₂OH) is highly reactive and can undergo various transformations, such as oxidation, reduction, and substitution reactions. One notable application is its use as a precursor in the synthesis of bioactive compounds. For instance, researchers have employed this compound to synthesize analogs of natural products with potential anti-inflammatory and anticancer properties. These findings underscore its importance in medicinal chemistry and highlight its potential for future therapeutic applications.

From an environmental perspective, understanding the degradation pathways of cis-3-fluorocyclopentyl methanol is crucial for assessing its impact on ecosystems. Recent studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. The presence of fluorine atoms can influence the rate and extent of degradation, making it essential to monitor its release into the environment to prevent potential ecological harm.

In conclusion, cis-3-fluorocyclopentyl methanol (CAS No. 1903826-34-5) is a versatile compound with promising applications across multiple disciplines. Its unique structure, stereochemistry, and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.